Cas no 83942-13-6 (4-chloro-5H,6H,7H-cyclopenta[d]pyrimidine)

• Product Name: 4-chloro-5H,6H,7H-cyclopenta[d]pyrimidine
• CAS No: 83942-13-6
• MF: C₇H₇ClN₂
• MW: 154.596880197525
• MDL: MFCD12755922
• CID: 839298
• Update Time: 2025-06-10

4-chloro-5H,6H,7H-cyclopenta[d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6,7-dihydro-5H-cyclopenta[d]pyrimidine
• 4-Chloro-5H,6H,7H-cyclopenta[d]pyrimidine
• 4-chloro-6,7-dihydro-5Hcyclopenta[d]pyrimidine
• 4-Chloro-6-7-dihydro-5H-cyclopenta-d-pyrimidine
• 4-Chlor-6,7-dihydro-5H-cyclopentapyrimidin
• 4-chloro-5,6-dihydro-7H-cyclopenta[d]pyrimidine
• 4-chloro-5,6-trimethylenepyrimidine
• 4-Chloro-6,7-dihydro-5H-cyclopentapyrimidine
• 4-Chloro-6,7-dihydro-5H-cyclopentapyrimidine (ACI)
• 4-chloro-5H,6H,7H-cyclopenta[d]pyrimidine

• MDL： MFCD12755922
• Inchi： 1S/C7H7ClN2/c8-7-5-2-1-3-6(5)9-4-10-7/h4H,1-3H2
• InChI Key： QFBRTAZCGKXPJK-UHFFFAOYSA-N
• SMILES： ClC1C2CCCC=2N=CN=1

Computed Properties

• Exact Mass: 154.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0

Experimental Properties

• Boiling Point: 271.7°C at 760 mmHg
• Flash Point: 144.3℃
• PSA: 25.78000
• LogP: 1.61870

4-chloro-5H,6H,7H-cyclopenta[d]pyrimidine Security Information

• Hazard Statement： H315-H319-H335
• HazardClass：IRRITANT

Additional information on 4-chloro-5H,6H,7H-cyclopenta[d]pyrimidine

4-Chloro-5H,6H,7H-Cyclopenta[d]Pyrimidine: A Comprehensive Overview

The compound with CAS No. 83942-13-6, commonly referred to as 4-chloro-5H,6H,7H-cyclopenta[d]pyrimidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the broader class of pyrimidines, which are six-membered aromatic heterocycles containing two nitrogen atoms. The cyclopenta[d]pyrimidine core structure is a derivative of pyrimidine, featuring a fused cyclopentane ring system. The presence of a chlorine substituent at the 4-position further modifies its electronic and physical properties, making it a unique compound with potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of cyclopenta[d]pyrimidine derivatives in medicinal chemistry. Researchers have explored their potential as scaffolds for developing bioactive molecules targeting various therapeutic areas, such as cancer, inflammation, and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 4-chloro-5H,6H,7H-cyclopenta[d]pyrimidine derivatives exhibit promising anti-proliferative activity against several cancer cell lines. This finding underscores the compound's potential as a lead molecule for anticancer drug development.

The synthesis of 4-chloro-5H,6H,7H-cyclopenta[d]pyrimidine involves a multi-step process that typically begins with the preparation of a suitable pyrimidine precursor. One common approach involves the cyclization of appropriately substituted diamines or amides under high temperature or catalytic conditions. The introduction of the chlorine substituent can be achieved through electrophilic substitution reactions or via post-synthesis halogenation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

In terms of physical properties, 4-chloro-5H,6H,7H-cyclopenta[d]pyrimidine exhibits a melting point of approximately 210°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-Vis spectrum shows strong absorption bands in the ultraviolet region, indicating its potential for use in optoelectronic applications. Additionally, computational studies have revealed that the compound possesses favorable electronic properties, including moderate electron-withdrawing effects due to the chlorine substituent and conjugation within the aromatic system.

The application of cyclopenta[d]pyrimidine derivatives extends beyond medicinal chemistry into materials science. For example, researchers have investigated their use as building blocks for constructing two-dimensional covalent organic frameworks (COFs). These frameworks exhibit high surface area and porosity, making them ideal candidates for gas storage and catalysis applications. A 2023 study published in *Nature Communications* demonstrated that COFs incorporating 4-chloro-5H,6H,7H-cyclopenta[d]pyrimidine exhibited exceptional stability under harsh conditions and showed promise for industrial catalysis.

From an environmental perspective, understanding the degradation pathways of 4-chloro-5H,6H,7H-cyclopenta[d]pyrimidine is crucial for assessing its potential impact on ecosystems. Recent research has shown that under aerobic conditions, the compound undergoes oxidative degradation via hydroxylation at the chlorine-substituted position. This process generates less harmful byproducts, suggesting that its environmental footprint is relatively low compared to other chlorinated aromatic compounds.

In conclusion, 4-chloro-5H,6H,7H-cyclopenta[d]pyrimidine (CAS No. 83942-13-6) is a versatile compound with significant potential across multiple disciplines. Its unique structure and chemical properties make it an attractive candidate for drug discovery and materials science applications. As research continues to uncover new insights into its synthesis methods and functional properties